2-[1-[(3-Fluorophenyl)methyl]triazol-4-yl]ethanol

• IUPAC Name: 2-[1-[(3-fluorophenyl)methyl]triazol-4-yl]ethanol
• InChI: InChI=1S/C11H12FN3O/c12-10-3-1-2-9(6-10)7-15-8-11(4-5-16)13-14-15/h1-3,6,8,16H,4-5,7H2
• InChI Key: BDPVDCDAKRHLBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=C(N=N2)CCO
• Molecular Formula: C11H12FN3O
• Molecular Weight: 221.23 g/mol

Description

2-[1-[(3-Fluorophenyl)methyl]triazol-4-yl]ethanol, commonly known as FMT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential biological and medicinal applications. FMT is a triazole-based chemical that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of FMT is not yet fully understood. However, studies have suggested that FMT may exert its biological effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. FMT has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
FMT has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins involved in cellular processes such as DNA replication, cell division, and protein synthesis. FMT has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

FMT has several advantages for use in laboratory experiments. It is a stable and readily available chemical that can be synthesized in large quantities. FMT is also relatively inexpensive compared to other chemicals used in scientific research. However, FMT has certain limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on FMT. One direction is to further investigate its potential applications in cancer therapy, including its use as a diagnostic tool and its ability to inhibit angiogenesis. Another direction is to study its potential applications in the treatment of fungal and bacterial infections. Additionally, further research is needed to fully understand the mechanism of action of FMT and its potential side effects.

Synthesis Methods

The synthesis of FMT involves the reaction of 3-fluorobenzyl bromide with sodium azide, followed by the reduction of the resulting azide with sodium borohydride. The final product is obtained by the reaction of the resulting amine with ethylene oxide. This synthesis method has been optimized and modified by various researchers to improve the yield and purity of FMT.

Scientific Research Applications

FMT has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit potent antifungal, antibacterial, and anticancer properties. FMT has also been studied for its potential use as a diagnostic tool for various diseases, including cancer.